Dysprosium-164

• IUPAC Name: dysprosium-164
• InChI: InChI=1S/Dy/i1+1
• InChI Key: KBQHZAAAGSGFKK-OUBTZVSYSA-N
• Canonical SMILES: [Dy]
• Isomeric SMILES: [164Dy]
• Molecular Formula: Dy
• DSSTOX Substance ID: DTXSID20930537
• Molecular Weight: 163.929181 g/mol
• CAS No.: 13967-69-6

Description

Dysprosium-164 ( 164 Dy) is a stable, non-radioactive isotope of Dysprosium and is the most abundant of its seven naturally occurring stable isotopes, with a natural abundance of 28.26% . This isotope is critically valuable in several advanced research and industrial fields due to its specific nuclear properties. In the nuclear energy sector, 164 Dy is utilized as a key component in burnable neutron absorbers for reactor control rods, often in a cermet with nickel[citaton:3] . Its high thermal neutron absorption cross-section makes it essential for managing reactor safety and achieving negative coolant void reactivity, as demonstrated in designs like the Advanced Heavy Water Reactor (AHWR) . Furthermore, this compound serves as a crucial target material for the production of valuable medical radioisotopes. It is used to generate Dysprosium-165 ( 165 Dy), which is applied in arthritis therapy, and is the preferred route for producing carrier-free Holmium-166 ( 166 Ho), a therapeutic isotope used in cancer treatment[citaton:4] . Additionally, 164 Dy is employed as a detector in neutron activation studies and neutron imaging, supporting fundamental physics research and material analysis[citaton:4]. Our product, this compound Oxide ( 164 Dy 2 O 3 ), is supplied as a high-purity, light yellow powder to meet the exacting standards of these applications . This product is For Research Use Only. It is strictly prohibited for personal, household, or medicinal use.

Ii. Nuclear Structure and Spectroscopy of Dysprosium 164

Fundamental Nuclear Parameters of Dysprosium-164

The fundamental parameters of a nucleus provide the foundational data for understanding its behavior and interactions. For ¹⁶⁴Dy, these parameters have been extensively measured and evaluated.

The precise mass of an atom is a critical determinant of its nuclear binding energy, which is the energy required to disassemble the nucleus into its constituent protons and neutrons. This binding energy is a direct measure of the stability of the nucleus. For this compound, the isotopic mass has been determined to be 163.92918 atomic mass units (u). tlabs.ac.za The nuclide mass, which is the mass of the nucleus alone, is calculated to be 163.8929768 u. tlabs.ac.za

From these mass values, other important nuclear energy parameters can be derived. The mass excess of ¹⁶⁴Dy is -65.96841 MeV, and the mass defect is 1.43643388 u per nucleus. tlabs.ac.za The total nuclear binding energy for the entire nucleus is a significant 1338.02954062 MeV. tlabs.ac.za To provide a comparative measure of stability across different nuclides, the average binding energy per nucleon is often considered. For this compound, this value is 8.15871671 MeV per nucleon. tlabs.ac.za

Table 1: Atomic Mass and Nuclear Binding Energy Parameters of this compound

Parameter	Value
Isotopic Mass	163.92918(2) u
Nuclide Mass	163.8929768 u
Mass Excess	-65.96841 MeV
Mass Defect	1.43643388 u
Nuclear Binding Energy	1338.02954062 MeV
Average Binding Energy per Nucleon	8.15871671 MeV

Data sourced from ChemLin. tlabs.ac.za

The nuclear spin, or nuclear angular momentum, and its associated parity are quantum mechanical properties that describe the nucleus's angular momentum state and its behavior under spatial inversion, respectively. For an even-even nucleus like this compound, the protons and neutrons pair up in such a way that their individual angular momenta cancel out in the ground state. Consequently, the ground state of ¹⁶⁴Dy has a nuclear spin of 0 and a positive parity, denoted as 0+. researchgate.nettlabs.ac.za

The nuclear charge radius represents the effective radius of the distribution of protons within the nucleus. This parameter is crucial for understanding the electrostatic interactions of the nucleus and for testing nuclear models. The charge radius of this compound has been measured to be 5.2218 femtometers (fm), with an uncertainty of 0.0106 fm. tlabs.ac.za

Excited States and Electromagnetic Transitions in this compound

Like all nuclei, this compound can exist in excited states with energies higher than its ground state. These excited states are not stable and will decay to lower energy states, including the ground state, through the emission of electromagnetic radiation (gamma rays) or internal conversion electrons. The study of these excited states and the transitions between them provides deep insights into the collective and single-particle motions within the nucleus.

The arrangement of excited states in a nucleus is described by its energy level scheme. For ¹⁶⁴Dy, a well-deformed nucleus, these levels often form rotational bands built upon intrinsic states of the nucleus. The lowest-lying excited states belong to the ground-state rotational band. The first excited state, with a spin and parity of 2+, has an energy of 73.394 keV and a half-life of 2.45 nanoseconds. The second excited state in this band, the 4+ state, is found at 242.17 keV and has a much shorter half-life of 12.6 picoseconds.

Higher-energy excited states and other rotational bands, such as the gamma-vibrational band, have also been extensively characterized. The lifetimes of these excited states are a critical measure of the transition probabilities and provide stringent tests for nuclear models.

Table 2: Selected Excited States and Lifetimes in this compound

Energy Level (keV)	Spin and Parity (Jπ)	Half-life
73.394	2+	2.45 ns
242.17	4+	12.6 ps
501.0	6+	2.0 ps
761.79	2+	1.7 ps
828.3	3+
916.1	4+	2.1 ps

This table presents a selection of excited states and is not exhaustive. Data is compiled from evaluated nuclear data sources.

The probability of an electromagnetic transition between two nuclear states is quantified by the reduced transition probability, denoted as B(σL), where σ represents the type of transition (E for electric, M for magnetic) and L is the multipolarity. These values are highly sensitive to the nuclear wave functions and provide crucial information about the collective or single-particle nature of the involved states.

For the well-deformed ¹⁶⁴Dy nucleus, electric quadrupole (E2) transitions are particularly strong, reflecting the collective rotational nature of the nucleus. The B(E2) value for the transition from the first excited 2+ state to the 0+ ground state is a key indicator of nuclear deformation.

Magnetic dipole (M1) transitions are also observed, particularly between states within rotational bands. The study of M1 strength distributions, such as the "scissors mode," provides insights into the geometric properties of the nucleus. Research on ¹⁶⁴Dy has identified and characterized M1 excitation strengths.

Information on magnetic octupole (M3) transitions in ¹⁶⁴Dy is less common in the literature, as these transitions are generally much weaker and more difficult to observe experimentally compared to E2 and M1 transitions.

Table 3: Selected Reduced Electromagnetic Transition Probabilities in this compound

Initial State (Energy, Jπ)	Final State (Energy, Jπ)	Transition Type	B(σL) value (W.u.)
73.394, 2+	0, 0+	E2	260
242.17, 4+	73.394, 2+	E2	370
761.79, 2+	73.394, 2+	E2	11.4
761.79, 2+	242.17, 4+	E2	23
828.3, 3+	73.394, 2+	M1+E2	M1: 0.0031, E2: 1.5
828.3, 3+	242.17, 4+	E2	12.3

W.u. stands for Weisskopf units, a single-particle estimate used for comparison. This table presents a selection of transition probabilities and is not exhaustive. Data is compiled from evaluated nuclear data sources.

Nuclear Electric Quadrupole and Magnetic Dipole Moments

As an even-even nucleus, the ground state of this compound possesses a spin and parity of 0⁺. chemlin.org A direct consequence of this zero-spin state is that both its nuclear magnetic dipole moment (μ) and electric quadrupole moment (Q) are zero. kuleuven.be These moments are fundamental properties that describe the distribution of charge and magnetism within the nucleus. A non-zero magnetic dipole moment arises from the intrinsic spin and orbital motion of the nucleons, while a non-zero electric quadrupole moment indicates a deviation from a spherical charge distribution.

While the ground state is spherical in terms of these moments, excited states, particularly those within rotational bands, exhibit non-zero spectroscopic quadrupole moments. Theoretical studies within the Projected Shell Model for the series of even-even dysprosium isotopes, including ¹⁶⁴Dy, have shown that the spectroscopic (observed) quadrupole moments are expected to increase with increasing spin. iut.ac.ir This phenomenon is a hallmark of collective rotational behavior in deformed nuclei.

Ground State Nuclear Moments of this compound

Property	Value
Nuclear Spin (I)	0
Parity (π)	+
Magnetic Dipole Moment (μ)	0 μN
Electric Quadrupole Moment (Q)	0 b

Collective Excitations and Nuclear Deformation in this compound

The structure of ¹⁶⁴Dy is largely defined by collective phenomena, where the nucleons move in a correlated manner, giving rise to rotational and vibrational excitations. These collective motions are intimately linked to the deformation of the nucleus from a perfect sphere.

As a well-deformed nucleus, ¹⁶⁴Dy exhibits distinct rotational bands built upon its ground state and other intrinsic excited states. These bands are characterized by a sequence of energy levels with increasing spin, following a pattern indicative of collective rotation. High-spin phenomena, such as back-bending, which involves a sudden change in the moment of inertia, have been studied in the context of even-even dysprosium isotopes. iut.ac.ir

The g-factors of these rotational states, which are proportional to the ratio of the magnetic dipole moment to the angular momentum, provide crucial insights into the contributions of protons and neutrons to the collective rotation. Experimental measurements of the g-factors for yrast states in ¹⁶⁴Dy have been performed using the transient field technique in conjunction with multiple-Coulomb excitation. iaea.org These studies have determined g-factors for states in the spin region I ≤ 8. iaea.org

In addition to rotations, the ¹⁶⁴Dy nucleus can undergo vibrational excitations. These vibrations can be visualized as oscillations in the nuclear shape. One-phonon gamma-vibrational states are well-established in the deformed rare-earth region, with excitation energies typically between 700 and 1500 keV. aps.org For ¹⁶⁴Dy, the presence of a K=2 gamma-vibrational band is a key feature of its spectrum. aps.orgaps.org The interaction between vibrational and rotational motion can lead to the formation of multi-phonon states, and searches for two-phonon gamma-vibrational states in ¹⁶⁴Dy have been conducted to understand the anharmonicities in these vibrations. aps.org

At higher energies, collective excitations known as giant resonances can occur. These are high-frequency modes where a large number of nucleons oscillate in concert. The Giant Dipole Resonance (GDR), a collective oscillation of all protons against all neutrons, has been studied in ¹⁶⁴Dy. arxiv.org The observed splitting of the magnetic dipole giant resonance in ¹⁶⁴Dy has been suggested as evidence for a triaxial deformation of the nucleus. iaea.org Theoretical investigations within the Wigner Function Moments method have been used to calculate the energy position and the deformation-induced splitting of the GDR in ¹⁶⁴Dy. arxiv.org

While the GDR is a well-established phenomenon, another class of dipole excitations, known as pygmy dipole resonances (PDR), has been a subject of interest. The PDR is thought to involve the oscillation of a neutron skin against an isospin-symmetric core. While theoretical frameworks for PDR exist, specific experimental evidence for pygmy resonances in this compound is not yet firmly established.

The collective phenomena observed in ¹⁶⁴Dy are a direct consequence of its deformed ground state. The shape of the nucleus is parameterized by deformation parameters, primarily the quadrupole deformation (β₂) and hexadecapole deformation (β₄ or ε₄). For ¹⁶⁴Dy, these parameters have been determined within the framework of the Nilsson model, which describes the nucleus as a deformed potential well.

Ground State Deformation Parameters for this compound

Deformation Parameter	Value
Quadrupole Deformation (ε₂)	0.255
Hexadecapole Deformation (ε₄)	-0.010

Note: These values are based on Nilsson model parameters presented in a study of even-even dysprosium isotopes. iut.ac.ir

The stability of this deformed shape can be visualized through a potential energy surface (PES), which plots the nuclear energy as a function of the deformation parameters. For a nucleus like ¹⁶⁴Dy, the PES is expected to show a distinct minimum at a non-zero value of the quadrupole deformation, confirming its status as a stably deformed nucleus. While detailed calculations of the PES for a single ¹⁶⁴Dy nucleus are complex, the existence of a well-defined ground-state rotational band is a strong indicator of a deep minimum in the potential energy surface at a prolate deformation.

Nuclear Shape Coexistence and Phase Transitions in this compound

Shape coexistence is a phenomenon where a single nucleus can exhibit two or more distinct shapes at similar excitation energies. researchgate.net This leads to the presence of multiple, nearly degenerate sets of states with different intrinsic structures.

While extreme examples of shape coexistence are more common in other regions of the nuclear chart, subtle indicators can be found in nuclei like ¹⁶⁴Dy. Theoretical predictions based on a dual shell mechanism suggest that shape coexistence is possible in regions that include nuclei with 98 neutrons, such as ¹⁶⁴Dy. mdpi.com

One of the key pieces of phenomenological evidence for shape coexistence is the presence of low-lying, well-developed K=2 (gamma) vibrational bands. mdpi.com The existence of such a band in ¹⁶⁴Dy, as discussed in the context of vibrational excitations, points towards a softness of the nucleus towards non-axial shapes, a condition that can facilitate shape coexistence. aps.orgaps.org

Furthermore, the observation of K-mixing between two close-lying Jπ=1⁺ states in ¹⁶⁴Dy provides more direct evidence. nsf.gov In a perfectly axially symmetric, deformed nucleus, K (the projection of the total angular momentum onto the symmetry axis) is a good quantum number. The mixing of states with different K values (in this case, K=0 and K=1) suggests a departure from this simple picture and can be an indication of underlying shape-coexisting structures. nsf.gov

Pairing Phase Transitions in this compound Nuclei

The nucleus of this compound exhibits characteristics of a first-order pairing phase transition. This transition involves a shift from a superfluid state, characterized by paired nucleons, to a state resembling an ideal gas of non-interacting quasiparticles. uio.noresearchgate.net This phenomenon is evident in the behavior of nuclear level densities at low energies. uio.no

Experimental data on the level densities of rare-earth nuclei, including ¹⁶⁴Dy, have been analyzed to determine the critical temperature and pairing gap parameters associated with this transition. For this compound, a constant temperature (T) model fit to the level-density data yields specific values for these parameters, which are crucial for understanding the thermodynamics of the nucleus. researchgate.net The transition is marked by a constant energy cost for the creation of a quasiparticle, a clear signature of a first-order phase transition. uio.no

Table 1: Pairing Phase Transition Parameters for this compound

Parameter	Symbol	Value (MeV)	Source
Temperature (from fit)	T	0.58(2)	researchgate.net
Temperature (from shift)	T	0.57(6)	researchgate.net
Pair-gap Parameter (from fit)	Δ	1.01(3)	researchgate.net
Pair-gap Parameter (from shift)	Δ	1.00(11)	researchgate.net

This interactive table summarizes the key parameters derived from experimental data for the pairing phase transition in ¹⁶⁴Dy.

Nuclear Shape Phase Transitions (e.g., Spherical-Deformed, Prolate-Oblate)

Nuclear shape phase transitions refer to abrupt changes in the equilibrium shape of a nucleus's ground state as a function of nucleon number. epj-conferences.orgresearchgate.net These are quantum phase transitions occurring at zero temperature. epj-conferences.org this compound, located in a mass region (A ≈ 150-180) known for strong nuclear deformation, is considered a well-deformed nucleus. epj-conferences.org

While some nuclei exhibit sharp transitions from spherical to deformed shapes, the evolution of shape in the Dysprosium isotopic chain is more complex. ekt.gr Theoretical studies using energy density functionals indicate that the potential energy surfaces of some Dysprosium isotopes show transitional features along the quadrupole deformation (Q₂₀) axis, which describes the degree of elongation or flattening of the nucleus. aps.org This suggests that while ¹⁶⁴Dy has a stable prolate (elongated) deformation in its ground state, it exists within a region of the nuclear chart where the potential for shape changes is a significant feature of the nuclear dynamics. The transition between different shapes in this region is often gradual rather than an abrupt, first-order phase transition. epj-conferences.orgresearchgate.net

Octupole Deformation Properties

Octupole deformation refers to a pear-like or reflection-asymmetric shape in a nucleus. While most nuclei are reflection-symmetric (either spherical or ellipsoidally deformed) in their ground states, certain combinations of protons and neutrons can favor the emergence of octupole correlations. aps.orgsci-hub.se

In the Dysprosium isotopic chain, the role of octupole deformation has been a subject of theoretical investigation. Mean-field calculations have explored the potential for both static octupole deformation and octupole vibrations. aps.org Studies using the Skyrme SLy5 force have identified a range of Dysprosium isotopes, from ¹⁵⁶Dy to ¹⁷⁰Dy, that exhibit a "collapse" related to octupole deformation, indicating a softness or instability towards this shape. aps.org

Further analysis using the Gogny-D1M energy density functional suggests that while static octupole deformation is not present in the ground state of nuclei in this region, the potential energy surfaces become softer along the octupole direction around neutron number N=88. aps.org This softness implies that octupole vibrations, rather than a permanent pear shape, are the more likely manifestation of these correlations in isotopes like ¹⁶⁴Dy. These octupole-vibrational features are a key aspect of the nuclear structure in this region. aps.org

Iii. Nuclear Reactions Involving Dysprosium 164

Neutron-Induced Reactions with Dysprosium-164

Neutron-induced reactions are central to the nuclear characteristics of ¹⁶⁴Dy. Its high probability of capturing thermal neutrons is a key feature, leading to the production of other isotopes and influencing reactor dynamics.

The neutron capture cross-section of a nucleus measures the probability that it will capture an incident neutron. For ¹⁶⁴Dy, this value is particularly high at thermal energies.

Thermal Energy Range: At the standard thermal neutron energy of 0.0253 eV, the capture cross-section for the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction has been experimentally determined to be approximately 2672 ± 104 barns. researchgate.net Other studies have reported values such as 2198.5 ± 94 barns at 0.0372 eV, which, when extrapolated to 0.0253 eV, aligns with other literature values. dntb.gov.ua Another measurement at 0.0334 eV yielded a cross-section of 2322 ± 140 barns. researchgate.net This high cross-section indicates that ¹⁶⁴Dy is an effective absorber of thermal neutrons. worldscientific.com

Epithermal and Resonance Integral: The resonance integral, which represents the cross-section for capturing epithermal neutrons, has also been measured for ¹⁶⁴Dy. One study reported a value of 527 ± 89 barns, relative to a reference value for Manganese-55. gazi.edu.tr The evaluation of resonance parameters is crucial for accurately calculating capture cross-sections across the epithermal range. researchgate.net

keV Energy Range: Measurements of the neutron capture cross-section for dysprosium have been extended into the keV energy region. Experimental data has been collected from 0.003 eV up to 50 keV using time-of-flight methods, providing a comprehensive view of the cross-section's energy dependence. jkps.or.kr These measurements are important for applications where neutrons have energies above the thermal range. jkps.or.kr

Table 1: Reported Thermal Neutron Capture Cross-Sections for ¹⁶⁴Dy(n,γ)¹⁶⁵Dy

Neutron Energy (eV)	Cross-Section (barns)	Reference
0.0253	2672 ± 104	researchgate.net
0.0334	2322 ± 140	researchgate.net
0.0372	2198.5 ± 94	dntb.gov.ua

Neutron resonance parameters describe the energies at which a nucleus has a high probability of interacting with a neutron. For ¹⁶⁴Dy, these parameters have been determined through transmission and capture measurements.

Resonance Energy Levels: Studies using time-of-flight spectroscopy have identified numerous resonance levels for ¹⁶⁴Dy. One comprehensive study reported 116 levels up to an energy of 21 keV. aps.org Another analysis identified parameters for 17 resonances up to 18 eV, including those near 147, 450, and 540 eV. researchgate.net

Neutron and Radiation Widths: For these resonance levels, key parameters such as the neutron width (Γn) and the radiation width (Γγ) have been determined. The average radiation width for ¹⁶⁴Dy has been found to be around 55 ± 3 meV in one study, while another reported an average of 114 meV for 5 resonances. researchgate.netaps.org These parameters are essential for theoretical modeling of nuclear reactions. ornl.gov

Strength Functions: The s-wave neutron strength function (S₀), which describes the average neutron resonance behavior, has been determined for ¹⁶⁴Dy to be (1.2 ± 0.5) x 10⁻⁴. researchgate.net

Modern Evaluation Efforts: Recent evaluations have utilized advanced codes like SAMMY to perform multi-level, multi-channel R-matrix analyses of experimental data, providing a more refined set of resonance parameters for ¹⁶⁴Dy. ornl.goviaea.org These efforts aim to improve the accuracy of nuclear data libraries such as ENDF/B. ornl.gov

Table 2: Selected Neutron Resonance Parameters for ¹⁶⁴Dy

Resonance Energy (E₀) (eV)	Neutron Width (gΓn) (meV)	Radiation Width (Γγ) (meV)
147	-	-
450	-	-
540	-	-

Note: Specific width values for individual resonances are detailed in specialized nuclear data publications. researchgate.netaps.org

Neutron activation of ¹⁶⁴Dy results in the formation of the radioactive isotope ¹⁶⁵Dy. This process is the basis for several important applications.

Production of Radionuclides: The reaction ¹⁶⁴Dy(n,γ)¹⁶⁵Dy is used to produce Dysprosium-165 (¹⁶⁵Dy), which has a half-life of approximately 140 minutes. worldscientific.com ¹⁶⁵Dy is used in medical applications. Furthermore, ¹⁶⁴Dy serves as a starting material for the production of the radionuclide Holmium-166 (¹⁶⁶Ho), which is also used in healthcare. buyisotope.combuyisotope.com

Neutron Activation Analysis (NAA): Due to its high neutron capture cross-section, ¹⁶⁴Dy can be used as a sensitive detector in neutron activation studies and for neutron imaging. buyisotope.combuyisotope.com In a technique known as indirect-labeling, ligands containing ¹⁶⁴Dy can be attached to biological molecules like proteins or nucleic acids. After separation, these molecules can be detected with high sensitivity by irradiating the sample with thermal neutrons and measuring the resulting radioactivity. nih.gov

Nuclear Reactor Applications: Dysprosium, containing ¹⁶⁴Dy, is used in control rods for nuclear reactors. stanfordmaterials.com Its ability to absorb neutrons without swelling or contracting under prolonged bombardment makes it a reliable material for controlling the fission process. worldscientific.com It is often used in a cermet form with nickel oxide for this purpose. worldscientific.com

Dosimetry: The activation of dysprosium is also utilized in dosimeters for radiotherapy to monitor and control the radiation dose received by patients. worldscientific.com

Charged-Particle Induced Reactions on this compound Targets

The nuclear structure of ¹⁶⁴Dy has been extensively studied using reactions induced by charged particles, which can excite the nucleus in various ways.

Coulomb excitation is a process where a nucleus is excited by the electromagnetic field of a passing charged particle without the particles coming into direct contact. This technique is ideal for studying the collective rotational and vibrational states of deformed nuclei like ¹⁶⁴Dy.

Excitation of Rotational Levels: Early studies using alpha-particle bombardment observed the first rotational level in ¹⁶⁴Dy at 75 keV. aps.org Later experiments with heavier ions like Neon-20 (²⁰Ne) and Chlorine-35 (³⁵Cl) were able to excite the ground-state rotational band to much higher spin states, with levels up to spin 12+ being observed. aps.org

Transition Probabilities and g-Factors: These experiments measure the reduced transition probabilities, B(E2), which provide information about the nuclear shape and deformation. For the transition from the ground state to the first excited 2+ state, a B(E2) value has been determined. aps.org Measurements of g-factors (a measure of the magnetic moment) of rotational states have also been performed using techniques like the transient field method following Coulomb excitation. bnl.gov

Probing Nuclear Structure: By analyzing the energies and transition probabilities of the excited states populated via Coulomb excitation, researchers can test nuclear models and understand properties like the moment of inertia and the "softness" of the nuclear rotor. aps.org

Table 3: Observed Ground-Band Rotational States in ¹⁶⁴Dy from Coulomb Excitation

Spin and Parity (Jπ)	Level Energy (keV)
2+	73.4
4+	242.3
6+	499.8
8+	836.7
10+	1243.0
12+	1709.0

Data synthesized from multiple sources. aps.org

Reactions involving light ions like protons (p) and Helium-3 (³He) provide complementary information about the nuclear structure of ¹⁶⁴Dy and neighboring nuclei.

(³He,³He') and (³He,α) Reactions: Inelastic scattering of ³He ions, the (³He,³He') reaction, has been used to study the level density and thermodynamic properties of ¹⁶⁴Dy. bnl.gov The (³He,α) reaction, which involves the transfer of a neutron, populates states in the neighboring isotope ¹⁶³Dy, allowing for the study of its nuclear structure. bnl.gov

(p,γ) Reaction: The proton capture, or (p,γ), reaction involves the capture of a proton by the target nucleus, followed by the emission of gamma rays. This type of reaction is crucial in the context of nucleosynthesis, particularly the p-process, which aims to explain the origin of proton-rich isotopes. wikipedia.orgaanda.org While specific experimental data for the ¹⁶⁴Dy(p,γ) reaction is sparse in the search results, theoretical models like ALICE and EMPIRE are used to calculate its cross-section. arxiv.org

(p,n) Reaction: The ¹⁶⁴Dy(p,n)¹⁶⁴Ho reaction leads to the production of Holmium-164. Experimental cross-sections for proton-induced reactions on natural dysprosium have been measured, which include contributions from the (p,n) channel on ¹⁶⁴Dy. arxiv.org These measurements are important for understanding reaction mechanisms and for the production of medical radioisotopes. arxiv.org Other proton-induced reactions like (p,2n) and (p,p'n) have also been studied. researchgate.net

Electron Scattering Experiments (e,e') on this compound

Electron scattering is a powerful tool for probing the structure of atomic nuclei. In these experiments, a beam of high-energy electrons is directed at a target, in this case, this compound. By measuring the energy and scattering angle of the deflected electrons (a process denoted as (e,e')), physicists can deduce information about the distribution of charge and magnetism within the nucleus, as well as the energies and properties of its excited states.

Several electron scattering experiments have been performed on this compound. At an incident electron energy of 29 MeV and a scattering angle of 165°, measurements of the cross-section σ(E(e')) were used to determine magnetic dipole transition strengths, B(M1). bnl.gov Another experiment, conducted at a higher energy of 62 MeV with the same scattering angle, allowed for the deduction of the M3 transition strength, the transverse form factor, and the F-scalar magnetic octupole g-factor for levels within the ¹⁶⁴Dy nucleus. bnl.gov

A broader study covering energies from 20 to 220 MeV provided data on electric dipole (E1) transitions. bnl.gov These experiments collectively help to map out the nuclear level scheme, assigning spin (J), parity (π), and transition probabilities to various excited states of ¹⁶⁴Dy. bnl.gov

Table 1: Summary of Electron Scattering (e,e') Experiments on this compound

Incident Energy (MeV)	Scattering Angle (θ)	Deduced Properties
29	165°	B(M1) form factors bnl.gov
62	165°	B(M3), transverse form factor, F-scalar magnetic octupole g-factor bnl.gov

Heavy-Ion Induced Reactions with this compound

Heavy-ion reactions involve the collision of nuclei that are heavier than alpha particles. These reactions are instrumental in studying phenomena such as Coulomb excitation, nuclear deformation, and the transfer of multiple nucleons.

Inelastic scattering of heavy ions, such as Nickel-58 (⁵⁸Ni), from a this compound target is used to excite collective rotational and vibrational states. In these reactions, kinetic energy from the projectile is transferred to the target nucleus, promoting it to an excited state without changing the particle number of either nucleus.

Experiments using ⁵⁸Ni beams with energies of 150, 160, and 220 MeV have been performed. bnl.gov By detecting the gamma rays (γ) emitted from the excited ¹⁶⁴Dy nucleus in coincidence with the scattered ⁵⁸Ni ions, researchers can identify the excited energy levels and determine their properties, such as relative g-factors. bnl.gov Another study at 220 MeV utilized gamma-gamma coincidence measurements following Coulomb excitation to deduce the g-factors for both the ground-state and vibrational bands of ¹⁶⁴Dy. bnl.gov These g-factor measurements provide stringent tests of nuclear models describing the collective motion of nucleons.

Table 2: Inelastic Heavy-Ion Scattering Reactions on this compound

Projectile	Target	Beam Energy (MeV)	Measurement	Deduced Properties
⁵⁸Ni	¹⁶⁴Dy	150, 160, 220	γ(⁵⁸Ni)-coincidence, γγ(θ, H) bnl.gov	Levels, relative g-factors bnl.gov

Multi-nucleon transfer reactions are processes where two or more nucleons are exchanged between the projectile and the target nuclei. These reactions are particularly useful for studying the structure of nuclei far from stability, including neutron-rich isotopes.

One type of multi-nucleon transfer reaction involves using a this compound beam to bombard a target. For instance, the bombardment of a Tin-118 (¹¹⁸Sn) target with a 790 MeV ¹⁶⁴Dy beam was used to produce and study the neutron-rich isotope Dysprosium-166 (¹⁶⁶Dy) via a two-neutron transfer reaction. osti.gov This experiment demonstrated the feasibility of using such reactions with modern detector arrays to probe the structure of nuclei at moderately high spin. osti.gov

Conversely, this compound can be the product of a multi-nucleon transfer reaction. Theoretical calculations have been performed for the two-neutron transfer reaction between a Lead-208 (²⁰⁸Pb) projectile and a Dysprosium-162 (¹⁶²Dy) target at energies below the Coulomb barrier. osti.gov In this case, the reaction is dominated by the strong Coulomb excitation of the rotational bands in both ¹⁶²Dy and the product nucleus, ¹⁶⁴Dy. osti.gov These studies provide insight into the probabilities of nucleon transfer and how they are influenced by the nuclear structure of the involved isotopes. osti.gov

Table 3: Multi-Nucleon Transfer Reactions Involving this compound

Projectile	Target	Energy (MeV)	Reaction Type	Product Studied
¹⁶⁴Dy	¹¹⁸Sn	790	Two-neutron transfer osti.gov	¹⁶⁶Dy osti.gov

Iv. Theoretical Models and Computational Approaches for Dysprosium 164

Nuclear Shell Models Applied to Dysprosium-164

The Nuclear Shell Model is a cornerstone of nuclear theory, positing that nucleons (protons and neutrons) occupy quantized energy levels, or shells, within the nucleus, analogous to electron shells in atoms. For deformed nuclei like ¹⁶⁴Dy, variations of the shell model are employed to account for their non-spherical shapes.

The Projected Shell Model (PSM) is a powerful theoretical tool for describing the properties of deformed nuclei, particularly at high angular momentum (high spin). It bridges the gap between the traditional spherical shell model and mean-field models by starting with a deformed basis and then projecting out states of good angular momentum.

PSM calculations for ¹⁶⁴Dy have been instrumental in understanding its yrast band—the sequence of states with the lowest energy for a given angular momentum. These calculations typically involve a multi-quasiparticle (qp) basis. For instance, studies on Dysprosium isotopes have utilized a basis constructed from the Nilsson model, which describes single-particle motion in a deformed potential, followed by a BCS (Bardeen-Cooper-Schrieffer) calculation to handle pairing correlations. iphy.ac.cn The selection of multi-qp configurations often includes intruder orbits, such as the i₁₃/₂ neutron and h₁₁/₂ proton orbitals, which are crucial for describing high-spin phenomena. aps.org

A key feature observed in the yrast band of many deformed nuclei, including ¹⁶⁴Dy, is "backbending." This phenomenon, characterized by a sudden increase in the moment of inertia as a function of rotational frequency, is understood as the crossing of different rotational bands. PSM calculations have successfully reproduced the backbending behavior in ¹⁶⁴Dy. aps.orgpsu.edu This is attributed to the alignment of the angular momenta of a pair of high-j quasiparticles (often from the i₁₃/₂ neutron orbital) with the rotational axis of the nucleus. The sharpness of the backbending has been shown to have an oscillating behavior depending on the filling of the neutron shells. iphy.ac.cn

Systematic studies using PSM have been performed on a range of Dysprosium isotopes, from ¹⁵⁴Dy to ¹⁶⁴Dy. psu.edu These studies have shown that by adjusting the mean-field deformation, a very good description of the yrast band spectrum and the dependence of the B(E2) transition values on angular momentum can be achieved. psu.edu For ¹⁶⁴Dy, increasing the deformation in the model by about 20% from the standard value has been shown to improve the agreement with experimental data for both the energy levels and the transition quadrupole moments. psu.edu

Property	PSM Calculation Finding	Reference
Yrast Band	Successfully described up to high angular momentum states.	iphy.ac.cn
Backbending	Reproduced as a crossing between the ground band and a two-quasiparticle band.	aps.orgpsu.edu
Multi-qp Basis	Inclusion of i₁₃/₂ neutron and h₁₁/₂ proton orbitals is crucial for high-spin states.	aps.org
Deformation	An increase of ~20% in deformation parameter improves agreement with experimental data.	psu.edu

Collective Nuclear Models for this compound

Collective models treat the nucleus as a deformable liquid drop or a system of interacting bosons, focusing on the collective motion of the nucleons, such as rotation and vibration.

The Interacting Boson Model (IBM) simplifies the complex interactions of nucleons by pairing them into bosons with angular momentum 0 (s-bosons) and 2 (d-bosons). In the IBM-1, no distinction is made between proton and neutron bosons, while the IBM-2 treats them separately, allowing for the description of a richer variety of collective states, including mixed-symmetry states where protons and neutrons move out of phase. sciengine.com

The IBM has been successfully applied to describe the low-lying collective states in the Dysprosium isotopes, including ¹⁶⁴Dy. osti.govbnl.govresearchgate.net These nuclei exhibit a transition from vibrational-like behavior in the lighter isotopes to a well-established rotational character in the heavier ones, with ¹⁶⁴Dy being a good example of a rotational nucleus. The IBM framework can describe this transition by varying the parameters of the model Hamiltonian. osti.gov

IBM-2 calculations have been particularly useful in studying the electromagnetic properties of ¹⁶⁴Dy, such as B(E2) and B(M1) transition probabilities. researchgate.net For instance, the model has been used to calculate the mixing ratios of E2/M1 transitions, with results showing good agreement with experimental data. researchgate.net The IBM-2 also predicts the existence of "scissors modes," which are collective M1 excitations corresponding to the out-of-phase oscillation of the deformed proton and neutron distributions. bnl.gov

The potential energy surfaces (PES) derived from the IBM Hamiltonian can provide a geometrical interpretation of the nuclear structure. For the Dysprosium isotopes, these surfaces typically show a well-defined prolate minimum, confirming their deformed nature. researchgate.net

Model	Application to ¹⁶⁴Dy	Key Findings	Reference
IBM-1	Description of collective states and transition to rotational behavior.	Characterizes ¹⁶⁴Dy as a rotational nucleus.	osti.gov
IBM-2	Calculation of electromagnetic properties and mixed-symmetry states.	Good agreement with experimental B(E2) and B(M1) values; predicts scissors modes.	bnl.govresearchgate.net
PES	Geometrical interpretation of nuclear shape.	Shows a well-defined prolate deformed minimum.	researchgate.net

Geometrical models describe the nucleus in terms of its shape, which is parameterized by deformation parameters. For an axially symmetric nucleus like ¹⁶⁴Dy, the shape is primarily described by the quadrupole deformation parameter (β₂) and the hexadecapole deformation parameter (β₄).

Experimental measurements from Coulomb excitation experiments have determined the values of these deformation parameters for ¹⁶⁴Dy. aps.org These studies have provided precise values for the electric quadrupole and hexadecapole transition matrix elements, from which the deformation parameters can be derived. aps.org Theoretical calculations within geometrical models aim to reproduce these experimental values. Inelastic proton scattering experiments have also been used to systematically study the hexadecapole (Y₄₂) strength of the gamma vibration in a range of deformed nuclei, including ¹⁶⁴Dy. osti.gov

Deformation Parameter	Experimental/Theoretical Value	Method/Model	Reference
β₂ (Quadrupole)	Model-dependent values derived from M(E2) matrix elements.	Coulomb Excitation	aps.org
β₄ (Hexadecapole)	Model-dependent values derived from M(E4) matrix elements.	Coulomb Excitation	aps.org
Y₄₂ Strength	Systematically studied.	Inelastic Proton Scattering	osti.gov

Mean-Field and Microscopic-Macroscopic Approaches

These approaches aim to describe the nucleus from a more fundamental level, starting from the interactions between individual nucleons.

The Hartree-Fock-Bogoliubov (HFB) theory is a mean-field approach that treats the nucleus as a system of independent particles moving in a potential generated by all other nucleons. It also incorporates pairing correlations, which are crucial for describing many nuclear properties. The Cranked HFB (CHFB) method extends this to rotating nuclei.

CHFB calculations have been performed for a series of Dysprosium isotopes, including ¹⁶⁴Dy, to investigate their high-spin structure. psu.edu These calculations, often employing a pairing-plus-quadrupole-plus-hexadecapole interaction, can predict how the nuclear shape and pairing correlations evolve with increasing angular momentum. psu.edu

For ¹⁶⁴Dy, CHFB calculations have been used to study the spin dependence of rotational g-factors and the behavior of pairing gaps. psu.edu The calculations show that the neutron pairing gap (Δn) in ¹⁶⁴Dy is predicted to collapse at a certain spin, which is related to the backbending phenomenon. psu.edu The calculated deformation parameters from HFB are also in reasonable agreement with experimental values. For example, one study reports a calculated hexadecapole deformation β₄₀ of 0.029 for ¹⁶⁴Dy. psu.edu

Calculation	Focus	Key Findings for ¹⁶⁴Dy	Reference
CHFB	High-spin structure, g-factors, pairing gaps.	Predicts the collapse of the neutron pairing gap at high spin; calculates deformation parameters.	psu.edu

Statistical Nuclear Models for this compound

While DFT provides a microscopic picture, statistical models are essential for describing nuclear properties at higher excitation energies, where the density of nuclear states becomes very large. These models are crucial for calculating nuclear reaction cross sections, which are vital for applications in nuclear technology and astrophysics.

The Fermi Gas Model treats the nucleons (protons and neutrons) as a non-interacting gas confined within the nuclear volume. This simple model provides a foundational understanding of nuclear level density (NLD), which describes how the number of available quantum states increases with excitation energy. A widely used refinement is the Back-Shifted Fermi Gas Model (BSFGM), which introduces phenomenological parameters to account for pairing correlations and shell effects. jst.go.jpindico.global The BSFGM uses two main parameters: the level density parameter, a, and the energy back-shift, Δ, which is related to the pairing energy. indico.global

For this compound, the BSFGM has been used extensively to model its NLD. unistra.fracs.org These models are often benchmarked against experimental data, such as those obtained from the "Oslo method," which measures level densities and gamma-ray strength functions simultaneously. iopb.res.inmpg.de Studies have shown that the BSFGM, with appropriately chosen parameters, can effectively reproduce the experimentally observed NLD for ¹⁶⁴Dy. acs.org Furthermore, these NLD models are used to calculate thermodynamic properties like heat capacity, providing insights into the nuclear phase transitions. unistra.frosaka-u.ac.jp

Table 2: Back-Shifted Fermi Gas Model Parameters for this compound Parameters for the BSFGM are typically fitted to experimental data, including low-lying discrete levels and neutron resonance spacing at the neutron separation energy. The values can vary depending on the dataset and fitting procedure.

Parameter	Description	Typical Application	Source
a	Level density parameter	NLD Calculation	indico.global

The Hauser-Feshbach model is a cornerstone of statistical nuclear reaction theory, used to calculate cross sections for reactions that proceed through a compound nucleus. indico.globalchemlin.org This model assumes that the reaction occurs in two independent steps: the formation of a highly excited, equilibrated compound nucleus, and its subsequent decay. The calculation requires several key inputs, including optical model potentials for particle transmission coefficients and, crucially, the nuclear level densities of the involved nuclei. chemlin.orgmsu.edu

The Hauser-Feshbach model has been used in the evaluation of neutron-induced reaction cross sections for this compound. For instance, neutron capture (n,γ) and inelastic scattering (n,n') cross sections have been re-evaluated for nuclear data libraries like ENDF/B-VII using codes such as EMPIRE and TALYS, which implement the Hauser-Feshbach formalism. msu.edulbl.govacs.org These calculations are essential for reactor physics, as Dysprosium isotopes can be used as neutron absorbers. researcher.life The accuracy of these calculations is highly dependent on the quality of the input NLD models, often derived from the BSFGM. indico.globalmsu.edu

R-matrix theory provides a rigorous framework for describing nuclear reactions in the resolved resonance region, where the cross section exhibits sharp peaks corresponding to individual energy levels of the compound nucleus. The multilevel, multichannel R-matrix code SAMMY (Sequential Analysis of Multiple Measurements) is a widely used tool to analyze experimental data, such as neutron transmission and capture yields, and extract a set of resonance parameters.

Extensive R-matrix analyses have been performed for this compound using the SAMMY code. researchgate.net High-resolution neutron capture and transmission measurements on enriched ¹⁶⁴Dy samples have been analyzed to determine the energies (E₀), neutron widths (Γn), and radiation widths (Γγ) of its neutron resonances. This work is critical for the Nuclear Criticality Safety Program and for producing the evaluated nuclear data files (like ENDF) that are used in simulations. The analysis simultaneously fits multiple experimental datasets, taking into account complex experimental effects like Doppler broadening and self-shielding to produce a robust set of resonance parameters.

Table 3: Example of Resolved Resonance Parameters for n + ¹⁶⁴Dy This table shows a sample of resonance parameters for the compound nucleus ¹⁶⁵Dy, as determined from R-matrix analysis of neutron interactions with ¹⁶⁴Dy. The full list contains many more resonances.

Resonance Energy, E₀ (eV)	Neutron Width, Γn (meV)	Radiation Width, Γγ (meV)	Source
146.6	179 ± 4	93 ± 3
452.1	2200 ± 100	100 ± 10

In nuclear thermodynamics, the canonical ensemble method is used to study the bulk properties of a nucleus as a function of temperature. By analyzing the partition function, which can be derived from the experimentally and theoretically determined nuclear level density, one can calculate thermodynamic quantities like entropy, temperature, and heat capacity. iopb.res.inmpg.de

This method has been applied to the Dysprosium isotopic chain, including ¹⁶⁴Dy, to search for signatures of nuclear phase transitions. One key phenomenon investigated is the quenching of pair correlations with increasing excitation energy, which is analogous to the phase transition from a superconducting to a normal conducting state in condensed matter physics. This transition is often signaled by an S-shaped feature in the nuclear heat capacity curve. osaka-u.ac.jp Studies utilizing updated experimental NLD data for ¹⁶⁴Dy combined with the canonical ensemble method have provided more convincing evidence for this pairing phase transition compared to older data. iopb.res.inosaka-u.ac.jp

Critical Point Symmetries in Dysprosium Isotopic Chains

The concept of critical point symmetries describes nuclei that are situated at the precise point of a phase transition between different nuclear shapes. The X(5) symmetry, for example, was proposed to describe the critical point in the transition from a spherical vibrator shape to a well-deformed, axially symmetric rotor.

While the nucleus ¹⁵⁶Dy (with 90 neutrons) is considered the best candidate for exhibiting X(5) symmetry within the Dysprosium chain, the study of the entire isotopic chain provides the context for this transition. aps.org The Dy isotopes show a clear evolution from a spherical shape at the lighter masses (e.g., ¹⁵⁰Dy) towards a well-deformed prolate rotor shape for the heavier isotopes, including ¹⁶⁴Dy. Therefore, ¹⁶⁴Dy is not a critical point nucleus itself but rather an example of a nucleus that lies firmly in the SU(3) dynamical symmetry limit of the Interacting Boson Model, which corresponds to a stable, deformed rotor. The study of the entire chain, from the spherical ¹⁵⁰Dy through the X(5) candidate ¹⁵⁶Dy to the well-deformed ¹⁶⁴Dy, provides a textbook example of a quantum phase transition in atomic nuclei.

V. Advanced Experimental Methodologies in Dysprosium 164 Research

Gamma-Ray Spectroscopy Techniques for Dysprosium-164

Gamma-ray spectroscopy is a cornerstone of nuclear structure research, allowing for the detailed investigation of excited states in nuclei like ¹⁶⁴Dy. By detecting the gamma rays emitted as a nucleus de-excites, physicists can construct level schemes, determine state lifetimes, and infer properties such as nuclear deformation.

Gamma-Ray Coincidence Fast-Timing Methods

Gamma-ray coincidence fast-timing methods are powerful tools for measuring the lifetimes of excited nuclear states, often in the picosecond to nanosecond range. In a typical experiment involving ¹⁶⁴Dy, a target of isotopically enriched ¹⁶⁴Dy is bombarded with a beam of particles, such as Oxygen-18 (¹⁸O), to populate excited states through reactions like Coulomb excitation or inelastic scattering. researchgate.netucm.es The subsequent de-excitation gamma rays are detected in coincidence by an array of detectors.

One such study utilized an ¹⁸O beam at energies of 71, 76, and 80 MeV to interact with a 6.3 mg/cm² thick ¹⁶⁴Dy target. researchgate.netucm.es The lifetimes of excited states are then extracted from the time differences between the detection of two coincident gamma rays. This technique was used to validate experimental methodology by showing consistency with previously determined lifetimes of excited states in ¹⁶⁴Dy. researchgate.netucm.es For instance, the half-life of the yrast 2+ state in ¹⁶⁴Dy was measured to be 2.35(6) ns, which corresponds to a transition quadrupole moment of Q₀ = 7.58(9) eb. researchgate.netucm.es

High-Purity Germanium (HPGe) and Hybrid Spectrometer Systems (e.g., ν-Ball)

To achieve high energy resolution and good timing characteristics, modern gamma-ray spectroscopy setups often employ a combination of detector types. High-Purity Germanium (HPGe) detectors offer excellent energy resolution, which is crucial for distinguishing between closely spaced gamma-ray energies. pnnl.govlbl.govortec-online.com However, their timing properties can be slower than scintillation detectors.

To overcome this, hybrid spectrometer systems like the ν-Ball have been developed. The ν-Ball spectrometer combines HPGe detectors with faster scintillator detectors, such as Lanthanum Bromide (LaBr₃). researchgate.netucm.es This hybrid setup allows for simultaneous high-resolution energy measurements and fast-timing capabilities. In experiments with ¹⁶⁴Dy, gamma rays from excited states were measured using the ν-Ball, and lifetimes were extracted using a fast-timing coincidence method involving HPGe-gated LaBr₃-LaBr₃ triple coincident events. researchgate.netucm.es This approach leverages the strengths of both detector technologies to provide comprehensive data on the nuclear structure of ¹⁶⁴Dy.

Gamma-Ray Tracking Arrays (e.g., AGATA, GRETINA) for High-Resolution Studies

Gamma-ray tracking arrays represent the next generation of gamma-ray spectrometers, offering unprecedented efficiency and position sensitivity. researchgate.net Arrays like the Advanced GAmma Tracking Array (AGATA) and the Gamma-Ray Energy Tracking In-beam Nuclear Array (GRETINA) are composed of highly segmented HPGe detectors. researchgate.netscielo.br By analyzing the pulse shapes from the detector segments, it is possible to determine the three-dimensional position of each gamma-ray interaction within the detector crystal. researchgate.net

This tracking capability allows for the reconstruction of the path of each gamma ray as it scatters within the detector, a process known as Compton scattering. scielo.br By summing the energies deposited at each interaction point, the full energy of the incident gamma ray can be determined with high precision. This leads to a significant improvement in the peak-to-total ratio and allows for excellent Doppler correction, which is essential when studying nuclei produced in reactions with high recoil velocities. scielo.br While specific experiments on ¹⁶⁴Dy using AGATA or GRETINA are part of a broader research program, these arrays are crucial for pushing the frontiers of nuclear spectroscopy, including the study of isotopes like ¹⁶⁴Dy. ill.friaea.org

Laser Spectroscopy and Atomic Physics Techniques for this compound

Laser-based techniques provide a complementary approach to studying ¹⁶⁴Dy, focusing on its atomic properties, which are intricately linked to its nuclear characteristics through hyperfine interactions.

Laser Cooling and Trapping Methods

Laser cooling and trapping are techniques used to produce ultracold and dense samples of atoms. For dysprosium, including the ¹⁶⁴Dy isotope, this typically involves a multi-step process. A beam of dysprosium atoms is first produced from a high-temperature effusion cell. optica.org This atomic beam is then slowed using a Zeeman slower operating on a strong atomic transition, such as the 421 nm line in dysprosium. optica.orgstanford.edu

Following the initial slowing, the atoms are captured and cooled in a magneto-optical trap (MOT). optica.org Different cooling schemes have been employed for dysprosium. One approach uses the broad 421 nm transition for the MOT. stanford.edu Another successful method utilizes a narrow-line MOT on the 626 nm transition, which can achieve temperatures as low as 6 µK and trap up to 2.0 x 10⁸ atoms. optica.org The bosonic isotope ¹⁶⁴Dy, having zero nuclear spin, is a common subject in these experiments. stanford.edu These ultracold samples of ¹⁶⁴Dy are ideal starting points for a variety of quantum gas experiments and precision measurements. arxiv.org

Laser Cooling Transition	Wavelength (nm)	Achieved Temperature	Number of Trapped Atoms
Broad Transition	421	~200 µK	-
Narrow-Line Transition	626	6 µK	up to 2.0 x 10⁸
Narrow-Line Transition	-	9 µK	up to 10⁹

Table showing a summary of results from different laser cooling and trapping experiments on Dysprosium, including the ¹⁶⁴Dy isotope. optica.orgstanford.eduarxiv.org

Resonance Ionization Spectroscopy (RIS) and Laser Induced Fluorescence (LIF)

Resonance Ionization Spectroscopy (RIS) and Laser-Induced Fluorescence (LIF) are highly sensitive and selective laser spectroscopy techniques used to probe the atomic energy levels of ¹⁶⁴Dy.

In LIF, a laser is tuned to an atomic transition, exciting the ¹⁶⁴Dy atoms. The subsequent fluorescence as the atoms de-excite is then detected. This technique has been used to obtain high-resolution spectra of the optical transition from the ground state to the 16733.20 cm⁻¹ energy level in ¹⁶⁴Dy. researchgate.net LIF is valuable for determining isotopic shifts, which provide information about the changes in the nuclear charge radius between different isotopes. researchgate.net For instance, the isotope shift between ¹⁶²Dy and ¹⁶⁴Dy has been measured for several transitions to identify those most suitable for applications like atomic vapor laser isotope separation (AVLIS). researchgate.net

RIS is another powerful technique where one or more photons from lasers are used to resonantly excite and then ionize atoms. The resulting ions are then detected, often with mass spectrometry for isotopic selectivity. RIS has been employed to study high-lying energy levels in dysprosium and to re-determine its first ionization potential with high precision. researchgate.net Efficient three-step resonance ionization schemes have been developed, demonstrating ionization efficiencies of up to 25(4)% for dysprosium. researchgate.net These high-resolution spectroscopic methods are crucial for providing precise data on the atomic structure of ¹⁶⁴Dy, which in turn helps to refine our understanding of its nuclear properties. mdpi.com

Hyperfine Coupling and Magnetic Relaxation Measurements

Hyperfine coupling refers to the interaction between the magnetic moment of a nucleus and the magnetic field generated by the electrons. In ¹⁶⁴Dy, which has a nuclear spin I=0, there is no magnetic hyperfine coupling. This characteristic makes it a valuable tool in single-molecule magnet (SMM) research. By comparing the magnetic relaxation dynamics of SMMs containing ¹⁶⁴Dy with those containing dysprosium isotopes with non-zero nuclear spins (like ¹⁶¹Dy and ¹⁶³Dy), researchers can isolate and quantify the effects of hyperfine coupling on quantum tunneling of magnetization. sfis.eursc.orgresearchgate.net

In studies of mononuclear dysprosium complexes, the absence of nuclear spin in ¹⁶⁴Dy leads to slower magnetic relaxation compared to its magnetically active counterparts like ¹⁶¹Dy and ¹⁶³Dy. rsc.orgresearchgate.net This is because the hyperfine coupling in the latter isotopes provides additional pathways for the relaxation of magnetization, which are absent in ¹⁶⁴Dy. sfis.eu This effect is particularly evident in the quantum tunneling regime at low temperatures. sfis.eu

For instance, in a study of [ᴬDy(tta)₃(L)]·C₆H₁₄ (where A = 161–164) single-molecule magnets, the ¹⁶⁴Dy complex, being nuclear spin-free, exhibited slower magnetic relaxation than the ¹⁶¹Dy and ¹⁶³Dy complexes. rsc.orgresearchgate.net This distinction allows for a direct investigation of how hyperfine interactions influence the magnetic bistability of SMMs. sfis.eu

Beam-Based Measurement Techniques for this compound

Pulsed-beam techniques are employed to measure the nuclear g-factors of excited states in nuclei. For ¹⁶⁴Dy, the g-factor of the first 2+ rotational state has been determined using the time differential precession of the angular distribution of de-excitation gamma radiation following Coulomb excitation. aps.org In these experiments, a pulsed proton beam is used to excite the ¹⁶⁴Dy nuclei. aps.org

A notable experiment utilized a dysprosium-copper eutectic target at approximately 900°C. aps.org The measured g-factor for the 73-keV, 2+ state in ¹⁶⁴Dy was found to be 0.321 ± 0.025, with a mean lifetime of 3.444 ± 0.054 nanoseconds. aps.org These measurements often require corrections for paramagnetic effects, especially when using targets where the dysprosium ions are in a tripositive state. aps.org The strong magnetic perturbations observed in liquid targets are interpreted as being magnetic in character, allowing for the determination of 4f-electron-shell spin-lattice relaxation times. aps.org

Table 1: Nuclear Properties of the First 2+ State in ¹⁶⁴Dy

Property	Value
Energy Level	73 keV
g-factor	0.321 ± 0.025
Mean Lifetime (τ)	3.444 ± 0.054 ns

Data from pulsed-beam measurements following Coulomb excitation. aps.org

Recoil implantation is a technique used to embed ions into a substrate. While specific detailed research findings on the use of recoil implantation solely for ¹⁶⁴Dy are not prevalent in the provided search results, the general technique involves depositing a precursor material onto a substrate and then bombarding it with energetic ions. rsc.org The momentum transfer from the incident ions drives the atoms from the precursor into the substrate. rsc.org This method is advantageous for creating materials with precisely controlled properties. rsc.org In the context of nuclear physics, recoil implantation can be used to create targets for further study or to implant radioactive species to observe their decay. For instance, half-life measurements of excited states in ¹⁶⁴Dy have been performed using techniques that involve implantation-decay correlation. surrey.ac.uk

Penning traps are powerful instruments for high-precision mass measurements of ions. The mass of ¹⁶⁴Dy has been measured using this technique, often in conjunction with the mass measurement of a neighboring isobar to determine Q-values for nuclear decay processes. bnl.govosti.gov For example, the mass ratio of the ¹⁶⁴Er-¹⁶⁴Dy doublet was determined with high precision using octupolar-excitation ion-cyclotron-resonance mass spectrometry in a Penning trap. osti.gov This measurement is crucial for studies of neutrinoless double-electron capture in ¹⁶⁴Er. osti.gov

The TRIGA-TRAP facility has performed direct mass measurements of ¹⁶³Ho and ¹⁶³Dy by determining the ratio of their cyclotron frequencies to those of carbon cluster ions. researchgate.net Such high-precision mass measurements of stable isotopes like ¹⁶⁴Dy are essential for improving the atomic mass evaluation and for understanding nuclear binding energies and structure. researchgate.net The Canadian Penning Trap (CPT) mass spectrometer has also been used to measure the masses of neutron-rich nuclides in the rare-earth region, including dysprosium isotopes, which is vital for astrophysical r-process simulations. arxiv.org

Table 2: Mass Excess Values from Penning Trap Measurements

Isotope	Mass Excess (keV)
¹⁶³Ho	-66379.3(9)
¹⁶³Dy	-66381.7(8)

These values provide a reference for the precision achievable with Penning trap mass spectrometry in this region of the nuclear chart. researchgate.net

Neutron Measurement Facilities and Techniques

Neutron time-of-flight (TOF) spectrometry is a fundamental technique for measuring neutron cross-sections as a function of neutron energy. For ¹⁶⁴Dy, TOF measurements have been crucial for determining its neutron capture and transmission cross-sections in the thermal and resolved resonance energy ranges. ornl.govresearchgate.net

Experiments performed at facilities like the Columbia University Nevis synchrocyclotron and the Gaerttner LINAC Center at Rensselaer Polytechnic Institute (RPI) have provided a wealth of data on ¹⁶⁴Dy. ornl.govresearchgate.net In these experiments, a pulsed neutron beam is directed at a ¹⁶⁴Dy sample, and the time it takes for neutrons to travel a known distance (the flight path) to a detector is measured. kns.orgtandfonline.com This time is inversely related to the neutron's velocity and, therefore, its kinetic energy. arxiv.org

Capture yield measurements for ¹⁶⁴Dy have been conducted using multi-segment sodium iodide multiplicity detectors, while transmission measurements often utilize ⁶Li glass scintillation detectors. researchgate.net The data from these measurements are analyzed using codes like SAMMY to extract resonance parameters, which describe the energies and widths of the neutron resonances in ¹⁶⁴Dy. researchgate.net These parameters are essential for nuclear data evaluations, such as ENDF/B, and for applications in reactor physics and nuclear astrophysics. ornl.gov

Table 3: Mentioned Chemical Compounds

Compound Name
This compound
Dysprosium-161
Dysprosium-163
Dysprosium-copper
Erbium-164
Holmium-163
Carbon

Neutron Activation Analysis (NAA) Facilities

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. It relies on the principle of converting stable isotopes into radioactive isotopes through neutron capture, followed by the measurement of the characteristic gamma rays emitted during radioactive decay. For this compound, the key nuclear reaction is the capture of a neutron to form the radioactive isotope Dysprosium-165 (¹⁶⁴Dy(n,γ)¹⁶⁵Dy). The subsequent decay of ¹⁶⁵Dy allows for its quantitative determination. The sensitivity of NAA for many elements, including rare earths like dysprosium, is exceptionally high, often reaching sub-microgram detection limits. bnc.huiaea.org This makes it an invaluable tool in geochemistry, materials science, and nuclear medicine. The most effective sources of neutrons for NAA are nuclear research reactors, which can provide the high neutron fluxes necessary for sensitive analyses. iaea.orgakcongress.com

A number of research reactor facilities worldwide are equipped for NAA and have been instrumental in research involving rare earth elements, including this compound. These facilities offer a range of neutron fluxes and irradiation conditions, catering to diverse research needs.

Key NAA Facilities and Their Characteristics:

Facility Name	Location	Reactor Type	Thermal Neutron Flux (n·cm⁻²·s⁻¹)	Key Features Relevant to ¹⁶⁴Dy Research
High-Flux Isotope Reactor (HFIR)	Oak Ridge National Laboratory, USA	Light-water cooled and moderated	Up to 4 x 10¹⁴ Current time information in Budapest, HU.	Production of medical radioisotopes, including indirect production of ¹⁶⁶Ho from ¹⁶⁴Dy. ornl.govakjournals.comresearchgate.net
China Advanced Research Reactor (CARR)	China Institute of Atomic Energy, China	Heavy water reflector	Approximately 3 x 10¹⁴ Current time information in CN.	Advanced NAA system for trace and rare earth element analysis in various samples, including environmental materials. mext.go.jpmext.go.jpiaea.org
Budapest Neutron Centre (BNC)	Budapest, Hungary	Research Reactor	-	Specializes in k₀-standardized NAA (k₀-NAA), a high-accuracy method for multi-elemental analysis, including rare earth elements. bnc.huakcongress.comresearchgate.net
Es-Salam Research Reactor	Birine, Algeria	Research Reactor	-	Utilized for experimental determination of the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction cross-section using NAA techniques. researchgate.net
BAEC TRIGA Research Reactor (BTRR)	Atomic Energy Research Establishment, Bangladesh	TRIGA Mark II	-	Employed for the experimental determination of the neutron capture cross-section of the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction. researchgate.net

Detailed Research Findings:

Research at these facilities has significantly contributed to our understanding of the nuclear properties of this compound and its applications. A primary area of investigation has been the precise measurement of the neutron capture cross-section of the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction, a fundamental parameter that underpins all NAA work with this isotope.

At the High-Flux Isotope Reactor (HFIR) , the unique capabilities of the reactor are leveraged for the production of medical radioisotopes. One notable application is the irradiation of enriched this compound (in the form of Dysprosium(III) oxide) to produce Dysprosium-166, which then decays to Holmium-166. ornl.govakjournals.comresearchgate.net Holmium-166 is a beta-emitting radioisotope with significant potential in cancer radiotherapy. This process relies on a double neutron capture on ¹⁶⁴Dy. akjournals.comresearchgate.net

The China Advanced Research Reactor (CARR) is equipped with a modern NAA system and is actively involved in the analysis of rare earth elements in various matrices, including environmental samples like atmospheric particulate matter (PM2.5). mext.go.jpmext.go.jp While specific studies on this compound are not detailed in the available literature, their focus on rare earth elements indicates a strong capability for such analyses. iaea.org

The Budapest Neutron Centre (BNC) is a leading facility for the k₀-standardized method of NAA (k₀-NAA). This advanced methodology allows for the determination of elemental concentrations without the need for matrix-matched standards, leading to high accuracy and applicability to a wide range of samples, including those containing rare earth elements. bnc.huakcongress.comresearchgate.net

Experimental work at smaller research reactors has focused on refining the nuclear data for this compound. For instance, studies at the Es-Salam research reactor in Algeria and a TRIGA reactor have utilized NAA techniques to experimentally determine the thermal neutron capture cross-section of the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction. researchgate.netresearchgate.net These experiments involve irradiating a known amount of a dysprosium compound and a monitor with a well-characterized cross-section (like gold or manganese) and then measuring the induced radioactivity to calculate the cross-section of ¹⁶⁴Dy.

Research Findings on the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy Reaction Cross-Section:

Research Facility/Method	Measured Cross-Section (barns)	Neutron Energy	Reference Reaction
Es-Salam Research Reactor	2198.5 ± 94	0.0372 eV	¹⁹⁷Au(n,γ)¹⁹⁸Au
TRIGA Reactor	2322 ± 140	0.0334 eV	-
Activation Method (Am-Be source)	2672 ± 104	0.025 eV	⁵⁵Mn(n,γ)⁵⁶Mn

These precise measurements of the neutron capture cross-section are crucial for improving the accuracy of NAA for dysprosium and for various applications in reactor physics and nuclear engineering.

Vi. Astrophysical and Fundamental Physics Implications of Dysprosium 164

Role of Dysprosium-164 in Stellar Nucleosynthesis

Stellar nucleosynthesis is the process by which chemical elements are created within stars through nuclear fusion reactions. unisalento.it The formation of elements heavier than iron is dominated by neutron-capture processes, broadly categorized as the slow (s-process) and rapid (r-process), alongside the less frequent proton-capture (p-process) or photodisintegration (gamma-process) mechanisms. worktribe.comarxiv.org

The rapid neutron-capture process, or r-process, is responsible for producing very neutron-rich nuclei in explosive astrophysical environments, such as supernovae or neutron star mergers. hifis.net this compound is not considered an r-process nuclide; its formation is dominated by the slow neutron-capture process (s-process), which occurs in environments with lower neutron densities, such as Asymptotic Giant Branch (AGB) stars. worktribe.com

The p-process (proton-process) or, more commonly, the gamma-process, is responsible for the creation of a group of 35 rare, neutron-deficient, stable isotopes known as p-nuclei. arxiv.orgwikipedia.orgarxiv.org These isotopes cannot be formed by the s- or r-processes. arxiv.org The gamma-process occurs in the extreme temperatures (2-3 gigakelvins) of explosive stellar events, like core-collapse supernovae. arxiv.orgwikipedia.org In this process, high-energy photons (gamma rays) strip neutrons, protons, or alpha particles from pre-existing heavy "seed" nuclei, driving their composition toward the proton-rich side of the valley of stability. arxiv.org

This compound, being a neutron-rich stable isotope, is not a p-nucleus. Instead, it serves as a crucial seed nucleus for the gamma-process. During a supernova, the intense bath of gamma rays can act on abundant isotopes like ¹⁶⁴Dy, leading to the production of the lighter, proton-rich dysprosium p-nuclei, ¹⁵⁶Dy and ¹⁵⁸Dy, through a series of photodisintegration reactions, primarily (γ,n). wikipedia.orgaanda.org

Furthermore, the nucleosynthesis of the isobar ¹⁶⁴Er, often classified as a p-nucleus, is intricately linked to dysprosium. Studies show that ¹⁶⁴Er receives a significant, potentially dominant, contribution from the s-process. arxiv.orgiaea.org This occurs due to a branching in the s-process path: at the high temperatures of stellar interiors, the normally stable ¹⁶³Dy becomes unstable to beta decay, creating a detour in the nucleosynthesis path that leads to the production of ¹⁶⁴Er. iaea.org This branching point is critical for accurately modeling the abundances of both s- and p-process isotopes in this mass region.

Nuclear isomers, which are metastable excited states of an atomic nucleus, can play a significant role in stellar nucleosynthesis by altering reaction pathways and decay properties at stellar temperatures. For example, the production of certain p-nuclei like ¹¹³In and ¹¹⁵Sn depends on the β-decay of isomers of stable nuclides. iaea.org While new isomers have been identified in other dysprosium isotopes such as ¹⁶¹Dy, specific research detailing a significant role for an isomer of ¹⁶⁴Dy in astrophysical nucleosynthesis is not prominent in current literature. edpsciences.org

This compound in Nuclear Data Evaluation and Reactor Physics

The nuclear properties of ¹⁶⁴Dy, particularly its interaction with neutrons, make it a compound of great interest for nuclear data science and reactor technology.

Evaluated nuclear data libraries are comprehensive collections of nuclear data, such as reaction cross-sections, that are essential for a wide range of applications, including reactor design, criticality safety, and nucleosynthesis modeling. researchgate.net this compound is an important nuclide within these libraries due to its large neutron capture cross-section.

Major international libraries like ENDF/B (USA), JEFF (Europe), JENDL (Japan), and ROSFOND (Russia) contain detailed evaluations for ¹⁶⁴Dy. researchgate.netresearchgate.net For instance, a collaboration between KAERI (Korea Atomic Energy Research Institute) and BNL (Brookhaven National Laboratory) performed new evaluations for the complete isotopic chain of dysprosium for the ENDF/B-VII.0 release. researchgate.net These evaluations cover the thermal, resolved resonance, unresolved resonance, and fast neutron energy regions. researchgate.net

However, discrepancies can exist between the values in different libraries and between evaluated data and new experimental measurements. rsc.org For example, a 2021 study measuring the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction cross-section at 0.0334 eV found the experimental value to be higher than the evaluated data extracted from ENDF/B-VII.1, ROSFOND, and JENDL-4.0. rsc.org Such findings underscore the importance of continued, precise experimental measurements to refine and validate the data in these critical libraries. rsc.org

Comparison of ¹⁶⁴Dy(n,γ)¹⁶⁵Dy Neutron Capture Cross-Sections at 0.0334 eV

Source	Cross-Section (barns)	Type
Experimental (2021)	2322 ± 140	Measurement
ENDF/B-VII.1	2226	Evaluated Data
JENDL-4.0	2251	Evaluated Data
ROSFOND	2222	Evaluated Data

Data sourced from a 2021 study published in the Journal of Physics: Conference Series, which compared its experimental results to data extracted from various nuclear data libraries. rsc.org

Dysprosium's high thermal neutron absorption cross-section makes it an effective neutron poison, a material used to control the rate of fission in a nuclear reactor. wikipedia.orgworldscientific.com Among its seven naturally occurring isotopes, ¹⁶⁴Dy has a particularly large absorption cross-section for thermal neutrons. ssnano.com This property makes it highly valuable for use in reactor control rods. worldscientific.com

Control rods containing dysprosium are often fabricated as a cermet, a composite material combining ceramic and metal, typically dysprosium oxide (Dy₂O₃) and nickel. worldscientific.comwikipedia.org This composition readily absorbs neutrons and has the desirable property of not swelling or contracting under prolonged neutron bombardment. wikipedia.org

A more advanced material being used and evaluated is dysprosium titanate (Dy₂Ti₂O₇ or Dy₂TiO₅). wikipedia.orgresearchgate.net This ceramic material is considered a promising replacement for traditional absorber materials in control rods for thermal neutron reactors, such as the VVER and RBMK types. researchgate.netutk.edu Its advantages include a high melting point, excellent radiation resistance, and the fact that it does not produce radioactive waste or outgas. researchgate.netutk.edu

Key Properties of Dysprosium Titanate for Nuclear Applications

Property	Advantage in Reactor Design
High Neutron Absorption Efficiency	Effectively controls the fission chain reaction. utk.edu
High Melting Point (~1870 °C)	Maintains structural integrity at high operating temperatures. utk.edu
Insignificant Swelling Under Irradiation	Ensures dimensional stability and reliable mechanical performance over time. utk.edu
No Gaseous Formation	Prevents pressure buildup and bubbling within the control rod. utk.edu
High Radiation Resistance	Withstands damage from intense neutron flux, ensuring a long operational life. wikipedia.org
Chemical Inertness	Does not react with cladding materials, even at high temperatures. utk.edu

Fundamental Symmetries and Quantum Phenomena with this compound

The stable isotope this compound has become a pivotal tool for exploring the frontiers of fundamental physics. Its distinct atomic and nuclear characteristics, most notably its large magnetic moment and the structure of its energy levels, make it exceptionally well-suited for a new generation of experiments that probe the validity of the Standard Model and create novel states of quantum matter.

Probing Fundamental Symmetries (e.g., Parity Violation) in Nuclear Systems

Fundamental symmetries are a cornerstone of modern physics, and experiments that test their limits offer a window into new physical laws. Parity symmetry, the idea that the laws of physics should be the same in a mirror-image world, is conserved by the strong and electromagnetic forces but is violated by the weak nuclear force. annualreviews.org This parity non-conservation (PNC) can be observed and measured in atomic and nuclear systems. annualreviews.org

Dysprosium is a promising system for the study of parity non-conservation due to its high atomic mass and the existence of nearly degenerate, opposite-parity energy levels. uni-mainz.de These features can enhance the small effects of weak force interactions. uni-mainz.de Experiments aiming to measure PNC are underway for a chain of dysprosium isotopes. annualreviews.org

In the nuclear physics realm, experiments often involve directing a beam of polarized neutrons onto a target material. kaznu.kz Natural dysprosium has been used in such experiments, where after neutron irradiation, the decay of the activated isotope (including that from the capture on ¹⁶⁴Dy) is used for imaging and analysis of the neutron beam properties. kaznu.kzresearchgate.net The goal of these types of experiments is to measure parity-violating asymmetries, for instance, in the direction of gamma rays emitted after a polarized neutron is captured by a nucleus. This provides critical data on the weak interaction between nucleons. While many experiments focus on dysprosium atoms, the principles extend to neutron-nucleus interactions. aps.orgarxiv.org

Quantum Simulation with Highly Magnetic this compound Atoms

Dysprosium atoms are a leading platform for quantum simulation, a field where a controllable quantum system is used to model more complex physical phenomena that are intractable for classical computers. researchgate.netuni-stuttgart.de The key to Dysprosium's utility is its extremely large magnetic moment, which gives rise to strong, long-range, and anisotropic dipole-dipole interactions. uni-stuttgart.deresearchgate.net Dysprosium is one of the most magnetic elements, making it an ideal system to study these dipolar effects. wikipedia.orguni-stuttgart.de

Atoms of ¹⁶⁴Dy are cooled to quantum degeneracy to form a Bose-Einstein Condensate (BEC). stanford.edu In this state, the strong dipolar interactions, whose strength can be tuned with external magnetic fields, become dominant. researchgate.netarxiv.org This allows researchers to simulate complex many-body quantum systems, such as those related to quantum magnetism. researchgate.netresearchgate.net The large electronic angular momentum of Dysprosium's ground state is a primary contributor to its strong magnetic properties. researchgate.netresearchgate.net

Table 1: Atomic Properties of Dysprosium Relevant to Quantum Simulation

Property	Value/State	Significance
Element	Dysprosium (Dy)	Lanthanide with a large number of electrons and complex energy level structure. uni-mainz.deresearchgate.net
Ground State Configuration	4f¹⁰ 6s² ([Xe])	Results in a large total electronic angular momentum. uni-mainz.de
Total Electronic Angular Momentum (J)	8	Contributes to the large magnetic moment. uni-mainz.deresearchgate.net
Magnetic Moment (μ)	~10 μB (Bohr magnetons)	Leads to strong, long-range, and anisotropic dipole-dipole interactions, which are crucial for simulating complex quantum phenomena. uni-stuttgart.deaps.org
Key Isotope for BEC	¹⁶⁴Dy	A stable boson used to create dipolar Bose-Einstein condensates. stanford.edu

Studies of Supersolid States and Quantum Degenerate Gases

One of the most significant recent discoveries enabled by this compound is the creation of a supersolid state of matter. uni-heidelberg.deeuropa.eu A supersolid is an exotic phase that exhibits the properties of both a solid (a fixed, crystalline structure) and a superfluid (the ability to flow without friction). space.comuibk.ac.at

This state was realized in 2019 by researchers using ultracold quantum gases of highly magnetic atoms, including this compound. uni-heidelberg.deresearchgate.netresearchgate.net The formation of the supersolid is driven by the interplay between the standard short-range contact interactions and the strong, long-range dipolar interactions inherent to ¹⁶⁴Dy atoms. uibk.ac.at

The experimental process involves several key steps:

Cooling and Trapping: A gas of ¹⁶⁴Dy atoms is cooled to temperatures just fractions of a degree above absolute zero using laser cooling and evaporative cooling techniques. space.comerbium.at

Bose-Einstein Condensation: At these ultracold temperatures, the atoms form a Bose-Einstein Condensate (BEC), a quantum degenerate gas where the atoms behave as a single quantum entity. stanford.eduspace.com

Notably, supersolid behavior in ¹⁶⁴Dy has shown unprecedented stability and long lifetimes compared to other atomic species, and it can even be achieved directly through evaporative cooling. uni-heidelberg.deeuropa.eu This stability paves the way for deeper investigations into the properties of this paradoxical and fascinating state of matter. europa.eu

Vii. Future Directions and Open Questions in Dysprosium 164 Research

Precision Measurements of Nuclear Parameters and Observables

Further refinement of the nuclear parameters of ¹⁶⁴Dy is a crucial avenue for future research. While many properties have been established, higher precision measurements can test and constrain nuclear models with greater accuracy. Key areas for future investigation include:

Nuclear Charge Radius: More precise measurements of the charge radius, currently known to be approximately 5.2218 femtometers, are needed. chemlin.org These measurements provide a fundamental test of our understanding of nuclear size and the distribution of protons within the nucleus.

Electromagnetic Moments: While the ground state has a spin and parity of 0+, precluding a magnetic dipole or electric quadrupole moment, the moments of excited states offer a window into their underlying structure. chemlin.org Future experiments will aim to measure these moments with higher precision to better understand the collective nature of these states.

Isotope Shifts: High-precision measurements of isotope shifts in atomic transitions involving ¹⁶⁴Dy can provide valuable information about the changes in nuclear charge distribution between different dysprosium isotopes. arxiv.orgmdpi.com These measurements are also crucial for fundamental physics tests, such as searches for variations in the fine-structure constant. uni-mainz.de

Key Nuclear Properties of Dysprosium-164

Property	Value
Symbol	¹⁶⁴Dy
Protons (Z)	66
Neutrons (N)	98
Atomic Mass	163.92918 u
Spin and Parity	0+
Natural Abundance	28.260%
Nuclear Binding Energy	1338.02954062 MeV

Exploration of Exotic Nuclear Shapes and Collective Excitations

This compound is a well-deformed nucleus, making it an excellent laboratory for studying various collective excitations. Future research will focus on exploring more exotic shapes and vibrational modes that are predicted by theory but not yet fully characterized experimentally.

Multi-Phonon Excitations: The existence and properties of multi-phonon vibrational states, such as two-phonon gamma vibrations (γγ), remain an open question in nuclear structure physics. iaea.org Experiments using high-sensitivity gamma-ray spectroscopy are underway to search for these elusive states in ¹⁶⁴Dy, which would provide stringent tests of nuclear models of collectivity. iaea.orgiaea.org

Octupole and Hexadecapole Deformations: Investigations into non-quadrupole shapes, such as octupole (pear-shaped) and hexadecapole deformations, are a key area of future research. The identification and characterization of states with these exotic shapes in ¹⁶⁴Dy would provide a more complete picture of its nuclear structure. iaea.org

Scissors Mode: The "scissors mode," a collective excitation where the deformed proton and neutron distributions oscillate against each other, has been identified in ¹⁶⁴Dy. bnl.gov Future studies will aim to precisely measure the properties of these states to better understand the isovector response of deformed nuclei.

Refined Understanding of Nuclear Reaction Mechanisms Involving this compound

The study of nuclear reactions involving ¹⁶⁴Dy is crucial for understanding both its structure and its role in nucleosynthesis. Future research will utilize a variety of reaction probes to gain a more refined understanding of these processes.

Neutron Capture Reactions: The ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction is important for both fundamental nuclear physics and applications in nuclear technology. worldscientific.comresearchgate.net Future measurements with improved accuracy, particularly in the resonance region, will provide better constraints for nuclear reaction models and are essential for astrophysical calculations. ornl.goviaea.org

Coulomb Excitation: High-energy Coulomb excitation experiments with heavy-ion beams will continue to be a powerful tool for probing the collective structure of ¹⁶⁴Dy. bnl.gov These experiments can excite higher-lying collective states and provide precise measurements of transition probabilities, offering stringent tests of nuclear models.

Transfer Reactions: Single- and multi-nucleon transfer reactions, such as (d,p) and (t,α), will be employed to probe the single-particle structure of states in and around ¹⁶⁴Dy. bnl.gov These studies are essential for understanding the interplay between single-particle and collective degrees of freedom.

Synergistic Integration of Advanced Theoretical Models with Experimental Data

The advancement of our understanding of ¹⁶⁴Dy relies on a close interplay between experimental measurements and theoretical modeling. Future progress will depend on the development of more sophisticated theoretical frameworks and their synergistic integration with new experimental data.

Ab Initio Calculations: While computationally intensive, the application of ab initio methods, which aim to solve the nuclear many-body problem starting from fundamental nucleon-nucleon interactions, to a heavy, deformed nucleus like ¹⁶⁴Dy is a long-term goal. Progress in this area would provide a fundamental understanding of its structure.

Density Functional Theory (DFT): Advanced DFT calculations will continue to be a workhorse for describing the properties of ¹⁶⁴Dy. frontiersin.org Future developments will focus on improving the energy density functionals to provide more accurate predictions for a wider range of observables.

Shell Model and Interacting Boson Model: The Projected Shell Model and the Interacting Boson Model have been successful in describing many features of ¹⁶⁴Dy. iphy.ac.cnpsu.eduarxiv.org Future work will involve refining these models to incorporate more complex configurations and provide a more complete description of its excited states. mdpi.com

Theoretical Models Applied to this compound

Theoretical Model	Focus of Study
Projected Shell Model	Yrast band, backbending phenomenon, B(E2) values. psu.eduarxiv.org
Quasiparticle Phonon Nuclear Model	Low-lying dipole excitations. researchgate.net
Relativistic Hartree-Bogoliubov Theory	Exotic nuclear structure. mdpi.com
Quantum Monte Carlo based Density Functional	Quantum correlations and BEC-supersolid transition. arxiv.org

Expanding Contributions to Fundamental Physics and Astrophysics

The unique properties of dysprosium isotopes, including ¹⁶⁴Dy, make them valuable tools for addressing questions in fundamental physics and astrophysics.

Search for Variation of Fundamental Constants: The existence of nearly degenerate, opposite-parity atomic states in dysprosium provides a highly sensitive system for searching for time variations of the fine-structure constant. uni-mainz.de Precision spectroscopy of these transitions, which can be influenced by the nuclear properties of ¹⁶⁴Dy, is a key area of ongoing and future research.

Parity Violation: The high mass of dysprosium enhances weak interaction effects, making it a promising candidate for studying parity non-conservation in atoms. uni-mainz.de Understanding the nuclear structure of ¹⁶⁴Dy is important for interpreting the results of these experiments.

Astrophysical p-Process: While ¹⁶⁴Dy is a stable isotope, the study of its production and destruction through nuclear reactions is relevant to understanding the astrophysical p-process, which is responsible for the synthesis of certain proton-rich nuclei in stars. nih.govaanda.org Improved nuclear data for reactions involving dysprosium isotopes are needed for more accurate astrophysical models. nih.gov

Q & A

Q. What are the nuclear properties of Dy-164, and how do they influence experimental design in neutron-based studies?

Dy-164 has a thermal neutron cross section of 2840 barns, making it highly effective for neutron activation analysis (NAA). Researchers should prioritize irradiation time calibration (e.g., using the Geological Survey TRIGA Reactor) to account for its 2.13-hour half-life activation product, Dy-165. Experimental protocols must include neutron flux monitoring and decay-correction calculations to ensure isotopic quantification accuracy .

Q. How does Dy-164’s magnetic moment impact its utility in quantum gas experiments?

Dy-164’s exceptional magnetic dipole moment (highest among lanthanides) enables studies of dipolar quantum gases. Basic experimental setups involve laser cooling to microkelvin temperatures, followed by evaporative cooling in optical traps. Researchers must balance contact interactions (via Feshbach resonance tuning) and magnetic dipolar interactions to observe supersolid phases .

Q. What are the standard methods for isolating Dy-164 isotopes in metallurgical research?

Isotope separation typically employs electromagnetic mass separation or gas centrifugation. For high-purity Dy-164, post-enrichment purification via ion-exchange chromatography is recommended. Yield optimization requires monitoring isotopic contamination (e.g., Dy-163 or Dy-165) using mass spectrometry .

Advanced Research Questions

Q. How can researchers resolve contradictions in supersolid formation data when using Dy-164 versus Dy-162?

Dy-164’s stronger magnetic interactions (vs. Dy-162) create denser droplet arrays in supersolids. Conflicting observations in critical temperature or stability may arise from differences in contact interaction tuning. Researchers should replicate experiments using identical trap geometries and interaction parameter ranges, with data normalized to atomic density and dipole strength .

Q. What statistical frameworks are optimal for analyzing Dy-164’s neutron scattering data in condensed-matter systems?

Use Bayesian inference models to account for Poisson-distributed neutron counts and detector noise. Pair distribution function (PDF) analysis should incorporate Monte Carlo error propagation, especially for studies comparing Dy-164’s lattice dynamics with non-magnetic analogs. Raw data must be archived with metadata on beamline configurations and sample alignment .

Q. How do isotopic impurities (e.g., Dy-163) affect Dy-164’s performance in neutron capture applications?

Even 1% Dy-163 contamination reduces Dy-164’s effective neutron cross section by 15% due to parasitic absorption. Mitigation strategies include pre-irradiation gamma spectroscopy and post-hoc data correction using the Bateman equations for decay chains. Purity thresholds should be defined via sensitivity analysis in reactor simulations .

Methodological Guidelines Table

Research Objective	Recommended Technique	Critical Parameters	Key References
Neutron activation analysis	TRIGA reactor irradiation + gamma spectroscopy	Neutron flux (n/cm²·s), decay time correction
Supersolid phase observation	Dipolar BEC in crossed optical dipole traps	Scattering length tuning, trap frequency ratios
Isotopic purity validation	High-resolution ICP mass spectrometry	Mass resolution > 10,000, signal-to-noise ratio

Data Contradiction Analysis Framework

• Step 1: Replicate experimental conditions (e.g., magnetic field gradients, temperature).
• Step 2: Normalize datasets to common variables (e.g., atomic density, interaction strength).
• Step 3: Apply multivariate regression to isolate confounding factors (e.g., impurity levels).
• Step 4: Validate through peer collaboration or multi-instrument verification (e.g., neutron imaging vs. quantum simulation) .